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For researchers, scientists, and professionals in drug development, the selection of appropriate

sensor technology is critical for generating reliable and reproducible data. Non-contact

temperature measurement has become an indispensable tool in various laboratory settings,

from monitoring cellular cultures to validating thermal cycling equipment. The Panasonic

AMG8833, an 8x8 pixel infrared (IR) array sensor, presents a cost-effective solution for thermal

imaging. This guide provides an objective comparison of the AMG8833's performance against

common alternatives, supported by established experimental protocols for accuracy and

precision validation.

Introduction to the AMG8833 and Alternatives
The AMG8833 is a thermopile-based IR sensor that provides a 64-pixel temperature map.[1][2]

It is frequently chosen for applications where a low-resolution thermal image is sufficient and

cost is a primary consideration.[3][4] Its main competitors vary in resolution, accuracy, and

price, catering to different scientific and industrial needs. Key alternatives include the Melexis

MLX90640, with a higher 32x24 pixel resolution, and the FLIR Lepton 3.5, a more advanced

microbolometer with a 160x120 pixel array and radiometric capabilities.[5][6][7]

Performance Specifications: A Comparative
Overview
The selection of a thermal sensor is often a trade-off between resolution, accuracy,

temperature range, and cost. The AMG8833 occupies a niche for low-power, straightforward
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thermal detection, while the MLX90640 and Lepton 3.5 offer more detailed imaging capabilities

suitable for more demanding applications.[7][8]

Feature
Panasonic
AMG8833

Melexis MLX90640 FLIR Lepton 3.5

Resolution 8x8 (64 pixels)[1][9]
32x24 (768 pixels)[5]

[10]

160x120 (19,200

pixels)[6][11]

Technology Thermopile Array[1][2] Thermopile Array[5]
Uncooled VOx

Microbolometer[6]

Accuracy ±2.5°C[4][12][13][14]

Not specified in

datasheet, application

dependent[7]

High Gain: >(±5°C or

5%)[15][16]

Object Temp. Range 0°C to 80°C[4][12][13] -40°C to 300°C[5][10]
Low Gain: -10°C to

+400°C[6]

Temperature

Resolution
0.25°C[2] N/A N/A

Thermal Sensitivity

(NETD)
N/A

0.1K RMS @ 1Hz[5]

[10]
<50 mK (0.050°C)[6]

Field of View (FOV) 60°[9][17]
55°x35° or 110°x75°

[5][10]
57° (diagonal 71°)[18]

Frame Rate 1Hz - 10Hz[2][4][12] 0.5Hz - 64Hz[5][10] < 9 Hz[15]

Interface I²C[2][4] I²C[5][19] SPI, I²C[15]

Experimental Protocols for Performance Validation
To ensure measurement integrity, the performance of any thermal sensor must be validated

under controlled laboratory conditions. The following protocols outline methodologies for

assessing the accuracy and precision of the AMG8833 and similar array sensors.

Key Factors Influencing Accuracy
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The accuracy of any non-contact infrared temperature measurement is subject to several

environmental and physical factors:

Emissivity: This is the measure of an object's ability to emit infrared energy.[20] An incorrect

emissivity setting is a primary source of measurement error.[20] Polished metals typically

have low emissivity, while organic materials and matte surfaces have high emissivity.[20]

Distance and Field of View: As the distance to the target increases, the area measured by

each pixel also increases. This can lead to an averaging effect, where the temperature of a

small target is influenced by the background temperature.[21]

Ambient Temperature & Atmosphere: The sensor's own temperature can affect readings,

although many sensors have internal compensation. Furthermore, atmospheric conditions

such as humidity can absorb or emit IR radiation, impacting measurements, especially over

longer distances.[16][21]

Experimental Workflow: Accuracy Validation
The accuracy of a thermal sensor is determined by comparing its readings against a traceable,

calibrated reference standard across a range of temperatures.[22] A high-precision platinum

resistance thermometer (PRT) or a multi-point calibrated thermistor is a suitable reference. The

validation is typically performed using a stable temperature source, such as a dry-block

calibrator or a stirred liquid bath.[23][24]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://inspenet.com/en/articulo/emissivity-on-ir-temperature-measurement/
https://inspenet.com/en/articulo/emissivity-on-ir-temperature-measurement/
https://inspenet.com/en/articulo/emissivity-on-ir-temperature-measurement/
https://www.mdpi.com/2072-4292/12/21/3591
https://www.researchgate.net/publication/345162135_Assessing_the_Performance_of_a_Low-Cost_Thermal_Camera_in_Proximal_and_Aerial_Conditions
https://www.mdpi.com/2072-4292/12/21/3591
https://www.elpro.com/en/learn/temperature-sensor-calibration
https://www.fujielectric.fr/en/blog/how-to-calibrate-a-temperature-probe-a-step-by-step-guide/
https://www.processparameters.co.uk/temperature-sensor-calibration/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accuracy Validation Workflow

Experimental Setup

Measurement Procedure

Data Analysis

Prepare Stable Temperature Source
(e.g., Dry-Block Calibrator)

Insert AMG8833 and Calibrated
Reference Thermometer (PRT)

Configure Target Emissivity
(Use high-emissivity target, ε > 0.95)

Set Temperature Point 1
(e.g., 10°C)

Allow Temperature to Stabilize
(e.g., 30 minutes)

Record Readings:
- Reference PRT Temperature (T_ref)

- AMG8833 Center Pixel Temperature (T_dut)

Set Subsequent Temperature Points
(e.g., 20°C, 40°C, 60°C, 80°C)

Repeat Stabilization and Recording
for each temperature point

For each point, calculate Error:
Error = T_dut - T_ref

Plot T_dut vs. T_ref

Determine Sensor Accuracy
(e.g., Mean Absolute Error, RMSE)

cluster_setup

cluster_procedure

cluster_analysis

Click to download full resolution via product page

Accuracy Validation Workflow Diagram
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Experimental Workflow: Precision (Repeatability)
Analysis
Precision, or repeatability, refers to the sensor's ability to produce the same result under

unchanged conditions. This is tested by holding all variables constant and recording

measurements over time.
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Precision Analysis Workflow

Experimental Setup

Measurement Procedure

Data Analysis

Set Stable Temperature Source
to a single, constant temperature

(e.g., 40.0°C)

Position AMG8833 to view a
high-emissivity target at a fixed distance

Isolate setup from drafts
and ambient temperature fluctuations

Allow entire system to reach
thermal equilibrium (e.g., > 1 hour)

Acquire N measurements from the
center pixel at a fixed interval

(e.g., N=100, every 10 seconds)

Calculate Statistics:
- Mean

- Standard Deviation (σ)
- Variance

Assess Precision:
Lower standard deviation
indicates higher precision

cluster_setup

cluster_procedure

Click to download full resolution via product page

Precision (Repeatability) Analysis Workflow
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Conclusion
The Panasonic AMG8833 thermal sensor is a viable, low-cost option for applications requiring

non-contact temperature monitoring where high resolution is not a primary concern. Its

specified accuracy of ±2.5°C is suitable for many qualitative and semi-quantitative tasks.[4][12]

[13][14] However, for applications demanding higher accuracy and more detailed thermal

mapping, such as precise analysis of thermal dissipation in microfluidic devices or detailed

monitoring of biological samples, higher-resolution and more sensitive alternatives like the

Melexis MLX90640 or the FLIR Lepton 3.5 should be considered.

Regardless of the sensor chosen, it is imperative for research and development professionals

to conduct in-house validation of accuracy and precision using standardized protocols.

Understanding and controlling for factors like emissivity and ambient conditions are crucial for

ensuring the integrity of the experimental data.[20] By following rigorous calibration and

validation procedures, even low-cost sensors can be effectively integrated into the laboratory

workflow, providing valuable thermal data for scientific discovery and product development.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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